Cas no 127759-89-1 (Lobucavir)

• Product Name: Lobucavir
• CAS No: 127759-89-1
• MF: C₁₁H₁₅N₅O₃
• MW: 265.268501520157
• MDL: MFCD00870586
• CID: 149968
• PubChem ID: 135413519
• Update Time: 2025-04-19

Lobucavir Chemical and Physical Properties

Names and Identifiers

• 2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1H-purin-6(9H)-one
• Lobucavir
• 2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)-cyclobutyl)-1H-purin-6(9H)-one
• 6H-Purin-6-one,2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-
• LOBUCAVIR,PALE PINK SOLID
• (+)-9-([1'R,2'R,3'S]-2',3'-bis(Hydroxymethyl)-cyclobutyl)guanine
• (R)-BHCG
• 6H-Purin-6-one,2-amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro
• 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutan-1-yl]guanine
• Carbocyclic oxetanocin G
• C-Oxetanocin-g
• C-Oxt-g
• 2-Amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-6H-purin-6-one
• (+)-Cyclobut G
• BMS 180194
• SQ 34514
• SQ-34514
• BMS-180194
• Ccris 9309
• 2-Amino-9-[(1R)-2α,3β-bis(hydroxymethyl)cyclobutyl]-9H-purin-6(1H)-one
• 2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-3H-purin-6-one
• SCHEMBL15531899
• (+)Cyclobut-G
• 6H-PURIN-6-ONE, 2-AMINO-9-(2,3-BIS(HYDROXYMETHYL)CYCLOBUTYL)-1,9-DIHYDRO, (1R-(1.ALPHA.,2.BETA.,3.ALPHA.))
• 9-((1R,2R,3S)-2,3-Bis(hydroxymethyl)cyclobutyl)guanine
• LOBUCAVIR [INN]
• A-69992
• 8U5PYQ1R2E
• Cygalovir
• (+-)-Lobucavir
• Lobucavir (USAN/INN)
• UNII-8U5PYQ1R2E
• 2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1H-purin-6-one
• Lobucavir [USAN:INN]
• DTXSID40155063
• 6H-Purin-6-one, 2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-
• SQ 33054
• (+/-)-Lobucavir
• LOBUCAVIR [MART.]
• SQ 34,514
• SCHEMBL51918
• (+/-)-9-[2,3-Bis(hydroxymethyl)-1-cyclobutyl]guanine
• DRG-0235
• LOBUCAVIR [WHO-DD]
• NS00069186
• 126062-18-8
• 6H-Purin-6-one, 2-amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, rel-
• 2-Amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-6H-purin-6-one
• 6H-Purin-6-one, 2-amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1alpha,2beta,3alpha)-(+-)-
• 6H-Purin-6-one, 2-amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro, (1R-(1alpha,2beta,3alpha))
• 9-[1.beta.-2.alpha.-3.beta.]-2,3-Bis(hydroxymethyl)-1-cyclobutyl]guanine
• LOBUCAVIN
• Q27271016
• SQ-33,054
• CHEMBL23550
• 6H-Purin-6-one, 2-amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1R-(1alpha,2beta,3alpha))-
• D04757
• 9-[(1R,2R,3S)-2,3-Bis(hydroxymethyl)cyclobutyl]guanine
• 127759-89-1
• (+-)-Cyclobut-G
• A889151
• LOBUCAVIR [USAN]
• (+/-)-Cyclobut-G
• 6H-Purin-6-one, 2-amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-
• (+/-)-BHCG
• J-005538
• Cyclobut-G
• [1R-1.alpha.,2.beta.,3.alpha.]-2-Amino-9-[2,3-bis(hydroxymethyl)cyclobutyl]- 6H-purin-6-one
• DB12531
• 9-(2,3-Bis-(hydroxymethyl)-1-cyclobutyl)guanine
• (R)-9-[2,3-Bis(hydroxymethyl)-1-cyclobutyl]guanine
• 2-Amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-6H-purin-6-one;[1R-(1alpha,2beta,3alpha)]-2-Amino-9-[2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-6H-purin-6-one; (+)-Cyclobut G; BMS 180194; SQ 34514;

• MDL： MFCD00870586
• Inchi： 1S/C11H15N5O3/c12-11-14-9-8(10(19)15-11)13-4-16(9)7-1-5(2-17)6(7)3-18/h4-7,17-18H,1-3H2,(H3,12,14,15,19)/t5-,6-,7-/m1/s1
• InChI Key： GWFOVSGRNGAGDL-FSDSQADBSA-N
• SMILES： OC[C@@H]1[C@@H](CO)C[C@H]1N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 265.11700
• Monoisotopic Mass: 265.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.92±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 275-280 °C (decomposition)
• Boiling Point: 651.8°C at 760 mmHg
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• PSA: 130.05000
• LogP: -0.55520

Lobucavir Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones